N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate

• IUPAC Name: N-(2-methylquinolin-4-yl)-2-morpholin-4-ylacetamide;oxalic acid
• InChI: InChI=1S/C16H19N3O2.C2H2O4/c1-12-10-15(13-4-2-3-5-14(13)17-12)18-16(20)11-19-6-8-21-9-7-19;3-1(4)2(5)6/h2-5,10H,6-9,11H2,1H3,(H,17,18,20);(H,3,4)(H,5,6)
• InChI Key: TYSWNKWLECXSHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)CN3CCOCC3.C(=O)(C(=O)O)O
• Molecular Formula: C18H21N3O6
• Molecular Weight: 375.4 g/mol

Description

N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate (MQA) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate has been used in a variety of scientific research applications, including studies of the nervous system, cancer, and infectious diseases. In the nervous system, N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate has been found to modulate the activity of ion channels, which are important for regulating neuronal excitability. This compound has also been shown to have anti-cancer activity, with studies demonstrating its ability to inhibit the growth of cancer cells. Additionally, N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate has been found to have antimicrobial activity against a range of bacterial and fungal pathogens.

Mechanism of Action

The mechanism of action of N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate is not fully understood, but it is thought to involve the modulation of ion channels and other membrane proteins. Studies have shown that N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate can interact with voltage-gated sodium channels, which are important for the generation of action potentials in neurons. This compound has also been found to interact with other ion channels, including calcium channels and potassium channels.
Biochemical and Physiological Effects:
N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate has been found to exhibit a range of biochemical and physiological effects, including the modulation of ion channels, the inhibition of cancer cell growth, and the antimicrobial activity against bacterial and fungal pathogens. In addition, this compound has been shown to have anti-inflammatory activity and to be neuroprotective in animal models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate in lab experiments is its well-characterized synthesis method, which allows for the production of large quantities of this compound. Additionally, N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate has been extensively studied, and its mechanism of action and biochemical effects are well understood. However, one limitation of using N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate. One area of interest is the development of new derivatives of this compound with improved potency and selectivity for specific ion channels or biological targets. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate and its potential applications in the treatment of various diseases. Finally, the development of new methods for the synthesis of N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate and its derivatives may enable the production of novel compounds with unique biological properties.

Synthesis Methods

N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate is synthesized through a multistep process that involves the reaction of 2-methyl-4-quinolinecarboxylic acid with thionyl chloride to form 2-methyl-4-chloroquinoline. This intermediate is then reacted with morpholine and acetic anhydride to produce N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide. Finally, this compound is treated with oxalic acid to form the oxalate salt of N-(2-methyl-4-quinolinyl)-2-(4-morpholinyl)acetamide oxalate.